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Compound of Interest

Compound Name: 2-Methyl-1-phenylpentan-3-one

Cat. No.: B2935090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

procedures for 2-Methyl-1-phenylpentan-3-one (CAS No. 23936-95-0), compiled from

available data for structurally similar compounds and general laboratory safety protocols. A

specific Safety Data Sheet (SDS) for this compound was not located in the publicly available

literature. Therefore, all recommendations should be considered as guidance and

supplemented by a thorough risk assessment before handling this chemical.

Chemical and Physical Properties
This section summarizes the known physical and chemical properties of 2-Methyl-1-
phenylpentan-3-one.

Property Value

CAS Number 23936-95-0[1][2][3]

Molecular Formula C₁₂H₁₆O[1][3]

Molecular Weight 176.25 g/mol [1][3]

IUPAC Name 2-methyl-1-phenylpentan-3-one[4]

Synonyms 3-Pentanone, 2-methyl-1-phenyl-[1]
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Hazard Identification and Classification
While a specific GHS classification for 2-Methyl-1-phenylpentan-3-one is not available, data

from the structurally similar compound 2-Methyl-2-phenylpentan-3-one suggests the following

potential hazards.

Potential GHS Hazard Classification (Based on Analogy)

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[5]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[5]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[5]

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation[5]

Potential Hazard Pictograms (Based on Analogy)

Exclamation Mark

Signal Word (Based on Analogy): Warning

Safe Handling and Storage
Adherence to strict safety protocols is crucial when handling 2-Methyl-1-phenylpentan-3-one
to minimize potential exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment should be worn at all times when

handling this compound.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield
Must be worn to protect

against splashes.

Skin Protection Disposable Nitrile Gloves

Double-gloving is

recommended. Change gloves

frequently and immediately if

contaminated.

Lab Coat or Gown

A disposable, long-sleeved

gown that closes in the back is

required to prevent

contamination of personal

clothing.

Respiratory Protection N95 Respirator or Higher

A properly fit-tested N95

respirator or a higher level of

respiratory protection should

be used, especially when

handling powders or

generating aerosols.

Engineering Controls
Work with this compound should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.[6]

Handling Procedures
Avoid direct contact with skin and eyes.

Do not inhale dust, fumes, or vapors.

Use only non-sparking tools, especially when handling the material in a flammable solvent.

[6]
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Ground/bond container and receiving equipment to prevent static discharge.[6]

Prepare solutions and handle the compound in a manner that minimizes the generation of

aerosols or dust.

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[6]

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention

if symptoms occur.[6]

Skin Contact

Immediately wash off with plenty of water for at

least 15 minutes. Remove contaminated

clothing. If skin irritation persists, call a

physician.[6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[6]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterward. Seek

medical attention.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[6]
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Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[6] Containers may explode when heated.[6]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[6]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition.[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel,

acid binder, universal binder, sawdust). Keep in suitable, closed containers for disposal.[6]

Experimental Protocols
No specific experimental protocols for the safety evaluation (e.g., detailed toxicological studies)

of 2-Methyl-1-phenylpentan-3-one were found in the reviewed literature. The toxicological

information presented in this guide is based on data from structurally related compounds. It is

imperative for researchers to conduct their own risk assessments and, if necessary, develop

and validate appropriate safety and handling protocols for their specific use of this compound.

Visualized Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 2-Methyl-1-
phenylpentan-3-one in a laboratory setting.
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Methyl-1-phenylpentan-3-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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